N-(2-amino-1,2-diphenylethyl)-4-methylbenzenesulfonamide
Overview
Description
“N-(2-amino-1,2-diphenylethyl)-4-methylbenzenesulfonamide” is a chemical compound with the molecular formula C21H22N2O2S . It is a solid substance at 20 degrees Celsius .
Physical And Chemical Properties Analysis
“N-(2-amino-1,2-diphenylethyl)-4-methylbenzenesulfonamide” is a solid at 20 degrees Celsius . It has a molecular weight of 366.48 . The compound has a melting point of 128.0 to 131.0 °C .Scientific Research Applications
Polymerization Initiator
N-(2-amino-1,2-diphenylethyl)-4-methylbenzenesulfonamide derivatives have been used as initiators in polymerization processes. For example, [bis(diphenylphosphino)ethane][N-((1S,2R)-2-amido-1,2-diphenylethyl)-4-methylbenzenesulfonamidato]platinum was found to efficiently initiate the ring-opening polymerization of amino acid N-carboxyanhydride, leading to polypeptides with narrow polydispersity indices (Peng, Lai, & Lin, 2008).
Molecular Docking and Drug Design
Derivatives of N-(2-amino-1,2-diphenylethyl)-4-methylbenzenesulfonamide have been synthesized and evaluated for their potential in drug design. Molecular docking was performed to understand protein-ligand interactions at a molecular level. These studies are crucial for predicting the absorption, distribution, metabolism, and excretion properties of the compounds (Mphahlele, Gildenhuys, & Zamisa, 2021).
Anti-HIV Activity
Compounds derived from N-(2-amino-1,2-diphenylethyl)-4-methylbenzenesulfonamide have been investigated for their potential as anti-HIV agents. Studies have shown some derivatives to exhibit significant anti-HIV-1 activity, demonstrating the therapeutic potential of these compounds in treating HIV infections (Brzozowski & Sa̧czewski, 2007).
Structural and Spectroscopic Analysis
In-depth structural and spectroscopic analyses of N-(2-amino-1,2-diphenylethyl)-4-methylbenzenesulfonamide derivatives provide insights into their molecular structure and properties. These studies utilize techniques like FT-IR, Raman spectroscopy, and NMR, aiding in understanding the molecular geometry and electronic transitions of these compounds (Alaşalvar et al., 2018).
Anticancer Properties
Research has explored the anticancer properties of N-(2-amino-1,2-diphenylethyl)-4-methylbenzenesulfonamide derivatives. These studies are crucial for developing new therapeutic agents against various forms of cancer (Zhang, Shi-jie, & Hu, 2010).
Computational Study of Molecular Interactions
Computational studies, including density functional theory (DFT) calculations, have been conducted on N-(2-amino-1,2-diphenylethyl)-4-methylbenzenesulfonamide derivatives. These studies provide valuable information on the electronic properties and molecular interactions of these compounds, crucial for drug design and material science applications (Murthy et al., 2018).
Anti-inflammatory Agents
Some derivatives of N-(2-amino-1,2-diphenylethyl)-4-methylbenzenesulfonamide have been investigated for their potential as anti-inflammatory agents. These studies are significant in the development of new nonsteroidal anti-inflammatory drugs (NSAIDs) (Mahdi, 2008).
Crystallographic Studies
Crystallographic studies of N-(2-amino-1,2-diphenylethyl)-4-methylbenzenesulfonamide derivatives have been conducted to determine their molecular and crystal structures. These studies are important for understanding the physical properties and potential applications of these compounds (Stenfors & Ngassa, 2020).
Safety and Hazards
The compound is associated with certain hazards. It can cause skin irritation (H315) and serious eye irritation (H319) . Precautionary measures include washing thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice if skin irritation or eye irritation persists .
properties
IUPAC Name |
N-(2-amino-1,2-diphenylethyl)-4-methylbenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O2S/c1-16-12-14-19(15-13-16)26(24,25)23-21(18-10-6-3-7-11-18)20(22)17-8-4-2-5-9-17/h2-15,20-21,23H,22H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UOPFIWYXBIHPIP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC(C2=CC=CC=C2)C(C3=CC=CC=C3)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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